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Introduction

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to measure the

change in mass of a sample as a function of temperature or time in a controlled atmosphere.

This method is widely employed for characterizing the thermal stability and composition of

materials. Lanthanum oxalate hydrate (La₂(C₂O₄)₃·nH₂O), typically found as the decahydrate,

is a common precursor for the synthesis of lanthanum oxide (La₂O₃), a material with significant

applications in catalysis, ceramics, and optics.[1][2] Understanding the thermal decomposition

pathway of lanthanum oxalate is crucial for controlling the synthesis of lanthanum oxide with

desired properties. This application note details the TGA of lanthanum oxalate decahydrate

and provides a standard protocol for its analysis.

The thermal decomposition of lanthanum oxalate decahydrate (La₂(C₂O₄)₃·10H₂O) is a multi-

step process.[1][3] It begins with the loss of water molecules (dehydration), followed by the

decomposition of the anhydrous oxalate to form intermediate carbonate species, and finally, the

formation of lanthanum oxide at higher temperatures.[3][4]

Experimental Workflow

The general workflow for the TGA of lanthanum oxalate involves sample preparation,

instrument setup, and data analysis to determine the various stages of decomposition.
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Caption: Experimental workflow for TGA of lanthanum oxalate.

Thermal Decomposition Pathway
The decomposition of lanthanum oxalate decahydrate typically proceeds through three main

stages following the initial dehydration steps.[3]

Dehydration: The process begins with the loss of the ten water molecules of hydration to

form anhydrous lanthanum oxalate. This often occurs in multiple, overlapping steps.

Oxalate Decomposition: The anhydrous lanthanum oxalate then decomposes into an

intermediate, lanthanum dioxycarbonate (La₂O₂CO₃), releasing carbon monoxide and

carbon dioxide.

Carbonate Decomposition: Finally, the lanthanum dioxycarbonate decomposes to form the

final product, lanthanum oxide (La₂O₃), with the release of carbon dioxide.[1]
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Caption: Thermal decomposition pathway of Lanthanum Oxalate Hydrate.

Quantitative Data Summary
The theoretical weight loss for each decomposition step can be calculated based on

stoichiometry. The experimental values obtained from TGA should closely align with these

theoretical values.
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Step
Temperature Range
(°C)

Reaction
Theoretical Weight
Loss (%)

1 50 - 300
La₂(C₂O₄)₃·10H₂O →

La₂(C₂O₄)₃ + 10H₂O
25.37%

2 300 - 500

La₂(C₂O₄)₃ →

La₂O₂CO₃ + 2CO +

2CO₂

22.56%

3 600 - 800
La₂O₂CO₃ → La₂O₃ +

CO₂
6.20%

Total
La₂(C₂O₄)₃·10H₂O →

La₂O₃
54.13%

Note: Temperature ranges are approximate and can be influenced by factors such as heating

rate and atmospheric conditions.[1][4]

Detailed Experimental Protocol: TGA of Lanthanum
Oxalate
This protocol outlines the procedure for analyzing the thermal decomposition of lanthanum
oxalate hydrate using a thermogravimetric analyzer.

1. Instrumentation and Materials

Instrument: Calibrated Thermogravimetric Analyzer (e.g., NETZSCH STA 409 PC, SETARAM

SETYS Evolution).[2][5]

Sample: Lanthanum(III) oxalate decahydrate (La₂(C₂O₄)₃·10H₂O).

Crucibles: Alumina or platinum crucibles (100 µL).[2]

Purge Gas: High-purity nitrogen (or air, depending on the desired atmosphere) with a flow

controller.

2. Sample Preparation
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Ensure the lanthanum oxalate sample is a fine, homogeneous powder.

Accurately weigh approximately 5-10 mg of the sample directly into a pre-tared TGA crucible.

[5][6]

Gently tap the crucible to ensure the sample is evenly distributed across the bottom.

3. Instrument Setup and TGA Method

Place the sample crucible and a reference crucible (if using a simultaneous TGA-DSC) into

the instrument's autosampler or furnace.

Set the purge gas flow rate. A typical rate is 20-60 mL/min.[5]

Program the instrument with the following temperature profile:

Equilibration: Hold at 30-40°C for 5-20 minutes to allow the furnace to stabilize.[2]

Heating Ramp: Heat the sample from the starting temperature to a final temperature of

900-1000°C. A linear heating rate of 10°C/min is standard.[7] Slower rates (e.g., 3 K/min)

can provide better resolution of overlapping events.[2]

Isothermal Hold (Optional): Hold at the final temperature for 10-15 minutes to ensure the

reaction has gone to completion.

Ensure the data acquisition software is set to record mass, temperature, and time.

4. Data Analysis

Generate TG Curve: Plot the sample mass (%) on the y-axis against the temperature (°C) on

the x-axis.

Generate DTG Curve: Plot the first derivative of the mass loss (d(mass)/dt) against

temperature. The peaks in the DTG curve correspond to the temperatures of the maximum

rate of mass loss for each decomposition step.

Determine Temperature Ranges: Identify the onset and offset temperatures for each distinct

mass loss step from the TG curve.
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Calculate Mass Loss: Quantify the percentage of mass lost for each step. Compare these

experimental values to the theoretical values to identify the corresponding chemical

reactions.

Identify Products: Correlate each mass loss step with the proposed decomposition pathway

(dehydration, oxalate decomposition, carbonate decomposition) to identify the intermediate

and final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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